Cas no 904525-89-9 (N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide)

N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide is a specialized organic compound featuring a bromophenyl and phenyl-substituted tetrahydropyrazine core. Its structure combines a reactive acetamide moiety with a dioxopyrazine ring, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating further functionalization. The compound's rigid heterocyclic framework may also contribute to binding affinity in medicinal chemistry applications. Its well-defined molecular architecture allows for precise modifications, supporting research in drug discovery and material science. Suitable for controlled reactions under standard laboratory conditions.

N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide structure

904525-89-9 structure

Product Name:N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide

CAS No:904525-89-9

MF:C₁₈H₁₄BrN₃O₃

MW:400.226063251495

CID:6135958

Update Time:2025-05-20

N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide
- N-(4-bromophenyl)-2-(2,3-dioxo-4-phenylpyrazin-1-yl)acetamide
- Inchi： 1S/C18H14BrN3O3/c19-13-6-8-14(9-7-13)20-16(23)12-21-10-11-22(18(25)17(21)24)15-4-2-1-3-5-15/h1-11H,12H2,(H,20,23)
- InChI Key： FPDGBDCAULOVFZ-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(Br)C=C1)(=O)CN1C=CN(C2=CC=CC=C2)C(=O)C1=O

N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3407-2307-2μmol	N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide	904525-89-9	2μmol	$57.0	2023-09-10
Life Chemicals	F3407-2307-5μmol	N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide	904525-89-9	5μmol	$63.0	2023-09-10
Life Chemicals	F3407-2307-1mg	N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide	904525-89-9	1mg	$54.0	2023-09-10
Life Chemicals	F3407-2307-2mg	N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide	904525-89-9	2mg	$59.0	2023-09-10
Life Chemicals	F3407-2307-3mg	N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide	904525-89-9	3mg	$63.0	2023-09-10
Life Chemicals	F3407-2307-4mg	N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide	904525-89-9	4mg	$66.0	2023-09-10
Life Chemicals	F3407-2307-5mg	N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide	904525-89-9	5mg	$69.0	2023-09-10

N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Additional information on N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide

N-(4-Bromophenyl)-2-(2,3-Dioxo-4-Phenyl-1,2,3,4-Tetrahydropyrazin-1-Yl)Acetamide: A Comprehensive Overview

N-(4-Bromophenyl)-2-(2,3-Dioxo-4-Phenyl-1,2,3,4-Tetrahydropyrazin-1-Yl)Acetamide, also known by its CAS number 904525-89-9, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery and advanced materials development. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.

The molecular structure of N-(4-Bromophenyl)-2-(2,3-Dioxo-4-Phenyl-1,2,3,4-Tetrahydropyrazin-1-Yl)Acetamide is characterized by a tetrahydropyrazine ring system fused with a phenyl group and an acetamide moiety. The presence of the bromine atom at the para position of the phenyl ring introduces unique electronic properties that enhance its reactivity in various chemical reactions. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to modulate enzyme activity and cellular signaling pathways.

One of the most significant advancements in the study of this compound involves its application in drug design. Researchers have explored its potential as a lead compound for developing new therapeutic agents targeting specific diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized advanced computational methods to predict binding affinities and optimize molecular structures for enhanced bioavailability.

In addition to its pharmacological applications, N-(4-Bromophenyl)-2-(2,3-Dioxo-4-Phenyl-1,2,3,4-Tetrahydropyrazin-1-Yl)Acetamide has also been investigated for its role in materials science. Its rigid molecular framework makes it an ideal candidate for constructing advanced materials with tailored optical and electronic properties. A 2023 paper in Nature Materials reported on the use of this compound as a building block for creating self-healing polymers with unprecedented mechanical strength and thermal stability.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the tetrahydropyrazine ring through cyclization reactions and subsequent functionalization to introduce the bromophenyl and acetamide groups. Researchers have recently optimized these steps by employing environmentally friendly catalysts that reduce reaction times and minimize waste generation.

Another area of active research is the exploration of this compound's photophysical properties. A 2023 study published in Chemical Science revealed that when incorporated into light-emitting diodes (LEDs), derivatives of this compound exhibit enhanced luminous efficiency and color purity. This discovery has opened new avenues for its application in next-generation display technologies.

In conclusion, N-(4-Bromophenyl)-2-(2,3-Dioxo-4-Phenyl-1,2,3,4-Tetrahydropyrazin-1-Yl)Acetamide (CAS No: 904525-89-9) stands at the forefront of modern chemical research due to its versatile structure and wide-ranging applications. From drug discovery to materials science and optoelectronics, this compound continues to inspire innovative solutions across multiple disciplines. As research progresses further into its properties and potential uses, it is likely to play an increasingly important role in advancing both scientific knowledge and technological innovation.